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Compound of Interest

Compound Name: N-Benzyl-N-Cbz-glycine

Cat. No.: B1676983

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzyloxycarbonyl-glycine (N-
Cbz-glycine), a critical building block in peptide synthesis and various applications within drug
development and biochemical research. This document details its chemical identity, spectral
properties, and a standard synthesis protocol.

Chemical Identity and Properties

N-Cbz-glycine is a derivative of the amino acid glycine where the amino group is protected by a

benzyloxycarbonyl (Cbz or Z) group. This protection is vital in peptide synthesis to prevent
unwanted side reactions.
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Identifier Value

Compound Name N-Benzyloxycarbonyl-glycine

Synonyms N-Cbz-glycine, Z-Gly-OH, Carbobenzoxyglycine
CAS Number 1138-80-3[1][2]

Molecular Formula C10H11NO4[1][2]

Molecular Weight 209.20 g/mol [1][3]

Appearance White crystalline powder[1]

Solubility Soluble in methanol, insoluble in water.[4]

Spectral Data

The following tables summarize the key spectral data for N-Cbz-glycine, providing essential
information for its characterization.

'H NMR Spectral Data

The *H NMR spectrum provides information on the hydrogen atoms in the molecule.

Chemical Shift . . .
Multiplicity Integration Assignment

(ppm)

12.6 S 1H -COOH

7.58 t, J=6.2 Hz 1H -NH

7.37-7.32 m 5H Aromatic (CeHs)

5.047 S 2H -CH2- (benzyl)

3.684 d, J=6.2 Hz 2H -CHz- (glycine)

Solvent: DMSO-de,
Frequency: 400
MHz[5]
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3C NMR Spectral Data

The 13C NMR spectrum provides information on the carbon skeleton of the molecule.

Chemical Shift (ppm) Assignment

1715 C=0 (acid)

156.8 C=0 (carbamate)

137.2 C (aromatic, quaternary)
128.5 CH (aromatic)

127.9 CH (aromatic)

127.8 CH (aromatic)

65.7 -CHz- (benzyl)

43.5 -CH:- (glycine)

Solvent: Not specified in the available public

data.

Mass Spectrometry Data

Mass spectrometry provides information on the mass-to-charge ratio of the molecule and its
fragments.
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miz Relative Intensity (%) Fragment
209 1.7 M]*

108 100.0 [C7HsO]*
107 67.7 [C7H-0]*
91 46.1 [C7HA]*

79 99.8 [CeH7]+

77 50.2 [CeHs]*

Method: Electron lonization

(ENIE]

Experimental Protocols
Synthesis of N-Cbhz-glycine

This protocol describes a common method for the synthesis of N-Cbz-glycine from glycine and

benzyl chloroformate.

Materials:

Glycine

2 M Sodium hydroxide (NaOH) solution

Benzyl chloroformate (Cbz-Cl)

4 M Sodium hydroxide (NaOH) solution

Diethyl ether

Concentrated hydrochloric acid (HCI)

Anhydrous sodium sulfate (Naz2S0a)

Procedure:
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 Dissolve glycine (0.1 mol) in 50 mL of 2 M aqueous sodium hydroxide solution.
e Cool the solution to 0°C in an ice bath.

o Simultaneously add benzyl chloroformate (1.2 equivalents) and 25 mL of 4 M aqueous
sodium hydroxide solution dropwise to the glycine solution over a period of 30 minutes,
maintaining the temperature at 0°C.

¢ Stir the mixture for an additional 10 minutes at 0°C, then allow it to warm to room
temperature.

o Extract the aqueous solution twice with diethyl ether to remove any unreacted benzyl
chloroformate.

» Acidify the aqueous layer to a pH of 1 with concentrated hydrochloric acid.

o A precipitate of N-Cbz-glycine will form. Filter the precipitate, wash it with a small amount of
cold water, and dry it to obtain the final product.

Mandatory Visualizations

The following diagrams illustrate key aspects of the synthesis and structure of N-Cbz-glycine.

Reactants
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Caption: Workflow for the synthesis of N-Cbz-glycine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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